(R)-1,4-Benzodioxane-2-carboxylic acid
Overview
Description
“®-1,4-Benzodioxane-2-carboxylic acid” is a chiral synthon that is primarily used in the preparation of doxazosin mesylate, a drug used to treat benign prostatic hyperplasia .
Molecular Structure Analysis
The molecular structure of “®-1,4-Benzodioxane-2-carboxylic acid” is represented by the empirical formula C9H8O4 . It has a molecular weight of 180.16 . The SMILES string representation is OC(=O)[C@H]1COc2ccccc2O1 .Physical And Chemical Properties Analysis
“®-1,4-Benzodioxane-2-carboxylic acid” is a solid substance . It has an optical activity of [α]20/D +83±2°, c = 1.5% in chloroform . The melting point is between 96-99 °C .Scientific Research Applications
Pharmaceutical Applications
®-1,4-Benzodioxane-2-carboxylic acid: has potential applications in the pharmaceutical industry due to its structural similarity to compounds that exhibit biological activity. For instance, rosmarinic acid, which shares a similar benzodioxane ring structure, is known for its therapeutic benefits in various diseases, including cancer, diabetes, and inflammatory disorders . The compound’s carboxylic acid group could be utilized for creating ester prodrugs, enhancing drug solubility, or as a building block for more complex pharmacologically active molecules.
Nutraceutical Development
The benzodioxane moiety is a common feature in natural products with antioxidant properties. As such, ®-1,4-Benzodioxane-2-carboxylic acid could be investigated for its nutraceutical potential, especially as an additive in food products to enhance their health benefits. Its antioxidant capacity could contribute to the preservation of food and potentially offer health benefits when ingested .
Bioactive Compound Research
Given the structural importance of the benzodioxane ring in bioactive compounds, ®-1,4-Benzodioxane-2-carboxylic acid could be a focus of research into plant-derived bioactive compounds. Studies could explore its role as a mimic or precursor for naturally occurring substances with medicinal properties .
Safety and Hazards
properties
IUPAC Name |
(3R)-2,3-dihydro-1,4-benzodioxine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMBHAQMOBKLWRX-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](OC2=CC=CC=C2O1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80350737 |
Source
|
| Record name | (R)-1,4-Benzodioxane-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80350737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1,4-Benzodioxane-2-carboxylic acid | |
CAS RN |
70918-53-5 |
Source
|
| Record name | (R)-1,4-Benzodioxane-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80350737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-1,4-Benzodioxane-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is the enantiomeric purity of (R)-1,4-Benzodioxane-2-carboxylic acid important in pharmaceutical applications?
A: (R)-1,4-Benzodioxane-2-carboxylic acid derivatives are valuable building blocks for synthesizing pharmaceuticals and bioactive compounds. [] The biological activity of these compounds, including their interaction with targets like enzymes and receptors, is highly dependent on the absolute configuration of the chiral carbon at the 2-position. [] This means that the (R)-enantiomer and the (S)-enantiomer can have different biological activities, including variations in potency, selectivity, and even toxicity. Therefore, obtaining the desired enantiomer in a pure form is crucial for developing safe and effective drugs.
Q2: What is the significance of using nitrilase enzymes in the synthesis of (R)-1,4-Benzodioxane-2-carboxylic acid?
A: Nitrilase enzymes offer a mild and selective approach to producing optically active (R)-1,4-Benzodioxane-2-carboxylic acid. [] Traditional chemical hydrolysis methods for nitrile conversion can be harsh and may damage sensitive functional groups like formyl groups often present in these molecules. [] Utilizing a specific nitrilase from Rhodococcus R 312 allows for kinetic resolution of the racemic 2-cyano-1,4-benzodioxane, yielding the desired (R)-enantiomer with high enantioselectivity. [] This enzymatic approach provides a solution to a significant synthetic bottleneck, enabling the preparation of more complex (R)-1,4-Benzodioxane-2-carboxylic acid derivatives with preserved functional groups for further derivatization.
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